Cas no 1807206-48-9 (4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride
• CAS No: 1807206-48-9
• MF: C₈H₄Cl₂N₂O₄S
• MW: 295.099358558655
• CID: 4792053
• Update Time: 2025-06-11

4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2N2O4S/c9-3-5-1-2-7(17(10,15)16)8(12(13)14)6(5)4-11/h1-2H,3H2
• InChI Key： VRZDNLARQDAUED-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CCl)=C(C#N)C=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride

Comprehensive Overview of 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1807206-48-9)

4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride (CAS No. 1807206-48-9) is a highly specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This sulfonyl chloride derivative is characterized by its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a nitro group, which collectively enhance its reactivity and versatility in chemical transformations. Researchers and industry professionals frequently search for this compound under variations such as "nitrobenzenesulfonyl chloride derivatives" or "cyano-substituted sulfonyl chlorides," reflecting its niche applications.

The growing interest in 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride aligns with broader trends in drug discovery and materials science. For instance, its role as a key intermediate in the synthesis of bioactive molecules has been highlighted in recent publications. Users often inquire about "sulfonyl chloride reactions" or "nitroaromatic compound applications," underscoring the demand for detailed technical insights. The compound’s ability to participate in nucleophilic substitution reactions makes it invaluable for constructing complex molecular architectures, a topic frequently explored in academic forums and patent literature.

From an industrial perspective, CAS No. 1807206-48-9 is often discussed in the context of high-performance material synthesis and specialty chemicals. Its cyano and nitro functional groups contribute to its electron-withdrawing properties, which are critical in designing advanced polymers or agrochemicals. Searches like "sulfonyl chloride stability" or "chloromethyl group reactivity" reveal user concerns about handling and optimization, emphasizing the need for precise storage and reaction conditions to maintain efficacy.

Environmental and regulatory considerations also shape discussions around 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride. While not classified as hazardous under standard guidelines, its synthesis and disposal require adherence to green chemistry principles. Queries such as "biodegradable sulfonyl chlorides" or "sustainable nitro compound alternatives" reflect the industry’s shift toward eco-friendly practices. Researchers are increasingly exploring catalytic methods to minimize waste, aligning with global sustainability goals.

In analytical chemistry, CAS No. 1807206-48-9 serves as a reference standard for chromatographic and spectroscopic studies. Its distinct spectral signatures, particularly in NMR and IR spectroscopy, facilitate compound identification and purity assessment. Keywords like "nitrobenzenesulfonyl chloride characterization" or "cyano group detection methods" are commonly associated with such applications, highlighting the compound’s diagnostic utility.

Future research directions for 4-Chloromethyl-3-cyano-2-nitrobenzenesulfonyl chloride may focus on expanding its role in catalysis and nanotechnology. Emerging trends, such as "click chemistry modifications" or "nanostructure functionalization," suggest potential cross-disciplinary applications. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in innovative chemical design, addressing both academic and industrial challenges.